Cas no 1246555-43-0 (4-Bromo-1-phenyl-1H-imidazole)

• Product Name: 4-Bromo-1-phenyl-1H-imidazole
• CAS No: 1246555-43-0
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• MDL: MFCD21642117
• CID: 4691043
• PubChem ID: 53429652
• Update Time: 2025-05-25

4-Bromo-1-phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-phenyl-1H-imidazole
• PYCHREPCYDQKIQ-UHFFFAOYSA-N
• A1-03670
• SCHEMBL16038927
• AT36900
• 4-BROMO-1-PHENYLIMIDAZOLE
• 1246555-43-0

• MDL： MFCD21642117
• Inchi： 1S/C9H7BrN2/c10-9-6-12(7-11-9)8-4-2-1-3-5-8/h1-7H
• InChI Key： PYCHREPCYDQKIQ-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 221.97926g/mol
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 2.7

Additional information on 4-Bromo-1-phenyl-1H-imidazole

Recent Advances in the Study of 4-Bromo-1-phenyl-1H-imidazole (CAS: 1246555-43-0): A Comprehensive Research Brief

4-Bromo-1-phenyl-1H-imidazole (CAS: 1246555-43-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthetic routes, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 4-Bromo-1-phenyl-1H-imidazole is its role in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as EGFR and BRAF. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 4-Bromo-1-phenyl-1H-imidazole derivatives, which showed promising anti-proliferative effects against several cancer cell lines, including A549 and MCF-7. The study also elucidated the structure-activity relationship (SAR) of these derivatives, providing valuable insights for further optimization.

In addition to its anticancer potential, 4-Bromo-1-phenyl-1H-imidazole has also been explored for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted the compound's efficacy against Gram-positive bacteria, such as Staphylococcus aureus and Enterococcus faecalis. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a potential candidate for the development of new antibiotics. Furthermore, computational docking studies revealed that 4-Bromo-1-phenyl-1H-imidazole interacts with key bacterial enzymes, such as penicillin-binding proteins (PBPs), which are essential for bacterial survival.

The synthetic methodologies for 4-Bromo-1-phenyl-1H-imidazole have also seen significant improvements. A 2022 publication in Organic Letters described a novel, one-pot synthesis approach that offers higher yields and reduced reaction times compared to traditional methods. This advancement is particularly important for large-scale production, as it minimizes the use of hazardous reagents and simplifies purification processes. The study also emphasized the importance of optimizing reaction conditions, such as temperature and solvent choice, to achieve the desired product with high purity.

Despite these promising developments, challenges remain in the clinical translation of 4-Bromo-1-phenyl-1H-imidazole-based therapeutics. Issues such as poor solubility, metabolic instability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the growing body of research underscores the compound's potential as a versatile scaffold in drug discovery. Future studies should focus on expanding its applications to other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders, where kinase and antimicrobial targets play a crucial role.

In conclusion, 4-Bromo-1-phenyl-1H-imidazole (CAS: 1246555-43-0) represents a valuable chemical entity with diverse applications in medicinal chemistry. Recent studies have shed light on its synthetic accessibility, biological activities, and therapeutic potential, paving the way for further exploration. As research continues to uncover new facets of this compound, it is poised to make significant contributions to the development of next-generation therapeutics.